Cas no 497926-09-7 (5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol)

• Product Name: 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol
• CAS No: 497926-09-7
• MF: C₁₂H₁₃N₃O₃S₂
• MW: 311.37991976738
• CID: 5228647
• Update Time: 2026-03-07

5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol

• Inchi： 1S/C12H13N3O3S2/c16-20(17,15-7-1-2-8-15)10-5-3-9(4-6-10)11-13-14-12(19)18-11/h3-6H,1-2,7-8H2,(H,14,19)
• InChI Key： ANEGFVLPLPQBDB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)=NNC1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol

Comprehensive Overview of 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol (CAS No. 497926-09-7)

The compound 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol (CAS No. 497926-09-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the [1,3,4]oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the pyrrolidine-1-sulfonyl moiety and the thiol group in its structure further enhances its potential for interaction with biological targets, making it a subject of ongoing research.

In recent years, the demand for novel heterocyclic compounds like 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol has surged, driven by the need for advanced pharmaceutical intermediates and agrochemicals. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its unique structural features. The compound's sulfonyl group is known to improve solubility and bioavailability, which are critical factors in drug development. Additionally, the thiol functionality offers opportunities for further chemical modifications, such as conjugation with other bioactive molecules.

The synthesis of 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol typically involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its stability under various conditions makes it a viable candidate for long-term storage and industrial-scale production. The compound's CAS No. 497926-09-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From an environmental and safety perspective, 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol is generally considered safe for laboratory use when handled according to standard protocols. Its low toxicity profile, as indicated by preliminary studies, makes it a promising candidate for further development. However, researchers are advised to conduct thorough toxicity assessments and environmental impact studies before large-scale applications.

The versatility of 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol extends beyond pharmaceuticals. It has potential applications in the development of advanced materials, such as polymers and coatings, where its heterocyclic core can impart unique mechanical and thermal properties. The compound's ability to form stable complexes with metals also opens doors for its use in catalysis and sensor technologies.

In conclusion, 5-[4-(Pyrrolidine-1-sulfonyl)-phenyl]-[1,3,4]oxadiazole-2-thiol (CAS No. 497926-09-7) represents a fascinating area of research with broad implications across multiple industries. Its unique structural attributes, combined with its potential biological and material applications, make it a compound of significant interest. As scientific advancements continue, this molecule is likely to play a pivotal role in the development of next-generation therapeutics and functional materials.